Cas no 22138-51-8 ((S)-Benzoyloxy-bernsteinsaeure)

• Product Name: (S)-Benzoyloxy-bernsteinsaeure
• CAS No: 22138-51-8
• MF: C₁₁H₁₀O₆
• MW: 238.193503856659
• CID: 2061212
• PubChem ID: 13953341
• Update Time: 2025-04-21

(S)-Benzoyloxy-bernsteinsaeure Chemical and Physical Properties

Names and Identifiers

• (S)-Benzoyloxy-bernsteinsaeure
• (S)-benzoyloxy-succinic acid
• malic acid benzoate
• (-)-2-O-Benzoyl-L-malic acid
• Benzoylmalic acid
• SCHEMBL8075392
• 2-benzoyloxybutanedioic acid
• CHEBI:174225
• 22138-51-8
• 2-(benzoyloxy)butanedioic acid

• Inchi： 1S/C11H10O6/c12-9(13)6-8(10(14)15)17-11(16)7-4-2-1-3-5-7/h1-5,8H,6H2,(H,12,13)(H,14,15)
• InChI Key： NVPJTXMOQCANSN-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1)=O)C(C(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 238.04773803g/mol
• Monoisotopic Mass: 238.04773803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters